Cas no 1211-29-6 (Methyl jasmonate)

Methyl jasmonate structure

Product Name:Methyl jasmonate

CAS No:1211-29-6

MF:C₁₃H₂₀O₃

MW:224.296104431152

MDL:MFCD00151382

CID:140103

PubChem ID:5281929

Update Time:2025-09-20

Methyl jasmonate Chemical and Physical Properties

Names and Identifiers

- Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-
- Methyl 2-((1R,2R)-3-oxo-2-((Z)-pent-2-en-1-yl)cyclopentyl)acetate
- Methyl jasmonate
- (Z)]]-
- (Z)]]-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
- Cyclopentaneacetic acid, 3-oxo-trans-2-(cis-2-pentenyl), methyl ester
- Methyl cis-jasmonate
- Z-Methyl jasmonoate
- (1R,2R)-3-Oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetic acid methyl ester
- 3-Oxo-2-(2-pentenyl)cyclopentaneacetic acid, methyl ester
- 39924-52-2
- CHEMBL2139332
- Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate, (Z)-trans-
- SCHEMBL36186
- Q26840883
- Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-
- JASMONIC ACID METHYL ESTER [MI]
- AS-75742
- UNII-900N171A0F
- Cyclopentaneaceticacid,3-oxo-2-(2Z)-2-penten-1-yl-,methyl ester,(1R,2R)-
- Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)-rel-
- Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2R)-rel-
- A891945
- EINECS 214-918-6
- (-)-Jasmonic acid methyl ester
- CMC_7389
- 1211-29-6
- (3R,7R)-Methyl jasmonate
- (3R,7R)-(?)-Methyl jasmonate
- Methyl (1R-(1alpha,2beta(Z)))-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
- CHEBI:15929
- (-)-Jasmonic acid, methyl ester (trans)
- Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate, (1R-(1alpha,2beta(Z)))-
- 3-oxo-2-(2-pentenyl)cyclopentaneacetic acid methyl ester
- Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate
- Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1theta-(1alpha,2beta(Z)))-
- HSDB 8131
- Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)-
- 900N171A0F
- DTXSID3036731
- 20073-13-6
- LMFA02020010
- Methyl (2-pent-2-enyl-3-oxo-1-cyclopentyl)acetate
- METHYL JASMONATE [FHFI]
- Methyl jasmonic acid
- Methyljasmonate
- Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, [1R-[1alpha,2beta(Z)]]-
- CMC_13964
- methyl 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate
- FEMA 3410
- BDBM50509748
- Methyl dl-jasmonate
- methyl 2-((1R,2R)-3-oxo-2-pent-2Z-enyl)cyclopentyl)acetate
- Cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-pentenyl]-, methyl ester, (1R,2R)-
- (+-)-Cyclopentaneacetic acid, 3-oxo-trans-2-(cis-2-pentenyl), methyl ester
- (-)-Methyl jasmonate
- AKOS015950850
- CYCLOPENTANEACETIC ACID, 3-OXO-2-(2-PENTENYL)-, METHYL ESTER, (1R-(1.ALPHA.,2.BETA.(Z)))-
- Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (Z)-trans- (8CI)
- CS-0113712
- D94878
- methyl (-)-jasmonate
- FEMA No. 3410
- Jasmonic acid methyl ester
- Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1R-(1alpha,2beta(Z)))-
- Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2R)- (9CI)
- EINECS 243-497-1
- HY-135663
- Methyl (1alpha,2beta(Z))-(1)-3-oxo-2-(pent-2-enyl)cyclopentaneacetate
- methyl {(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
- 8171C3E0-B789-4211-B5C1-88C6B260AE3C
- Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (Z)-trans-
- MDL： MFCD00151382
- Inchi： 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11-/m1/s1
- InChI Key： GEWDNTWNSAZUDX-WQMVXFAESA-N
- SMILES： O=C1CC[C@H](CC(=O)OC)[C@H]1C/C=C\CC

Computed Properties

Exact Mass: 224.141
Monoisotopic Mass: 224.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.9

Experimental Properties

Color/Form: Colorless oily liquid
Density: 1.03 g/mL at 25 °C(lit.)
Boiling Point: 110℃(0.2
Flash Point: >230 °F
Refractive Index: n20/D 1.474(lit.)
Solubility: Soluble in ethanol and oil
FEMA: 3410 | METHYL JASMONATE
Specific Rotation: D -76.5° (c = 3.4 in CH3OH)

Methyl jasmonate Security Information

WGK Germany：3
Storage Condition：cold storage

Methyl jasmonate Pricemore >>

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